![molecular formula C21H28N4O B2450152 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one CAS No. 2097917-28-5](/img/structure/B2450152.png)
2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
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Description
2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H28N4O and its molecular weight is 352.482. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds and Their Applications
Nitrogen-containing heterocyclic compounds, such as pyridines, pyrazines, piperidines, and pyrroles, serve as fundamental structural components in the development of pharmaceuticals, agrochemicals, and various industrial applications. These compounds exhibit a wide range of biological activities, making them integral to the synthesis of herbicides, insecticides, vitamins, pharmaceuticals, and adhesives. For instance, pyrazines are utilized in flavors, fragrances, and as pharmaceutical intermediates, with specific derivatives like 2-methylpyrazine being key raw materials for anti-tuberculosis drugs. Pyrroles, on the other hand, find applications in the production of electroconductive polymers like polypyrrole, emphasizing the need for cost-effective and efficient synthesis methods (Higasio & Shoji, 2001).
Structural and Synthesis Studies
The structural and electronic properties of related anticonvulsant drugs, which include substituted tertiary-amino aryl pyridazines, triazines, and pyrimidines, have been extensively studied. These investigations provide insights into the conformational and electronic interactions that contribute to their biological activities, highlighting the importance of heterocyclic compounds in medicinal chemistry. Such studies are essential for understanding the molecular basis of drug action and for designing new therapeutic agents with improved efficacy and safety profiles (Georges et al., 1989).
Modular Synthesis Approaches
Recent advancements in modular synthesis techniques have facilitated the creation of chiral 1,2-dihydropyridines, which are precursors to piperidines and pyridines. These components are prevalent in pharmaceuticals, showcasing the importance of innovative and flexible synthetic strategies. Such methods enable the production of a diverse range of structurally and functionally varied molecules, underscoring the critical role of heterocyclic compounds in drug development and other scientific applications (Mu et al., 2021).
properties
IUPAC Name |
2-[[1-(cyclopentylmethyl)piperidin-4-yl]methyl]-6-pyridin-4-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O/c26-21-6-5-20(19-7-11-22-12-8-19)23-25(21)16-18-9-13-24(14-10-18)15-17-3-1-2-4-17/h5-8,11-12,17-18H,1-4,9-10,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJDXQEPHCUGNMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CN2CCC(CC2)CN3C(=O)C=CC(=N3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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